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Compound of Interest

Compound Name: Creatine citrate

Cat. No.: B069006 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Creatine is a widely studied compound known for its role in cellular energy

metabolism. While creatine monohydrate is the most researched form, creatine citrate offers

enhanced solubility in aqueous solutions, which can be advantageous for certain in vivo

experimental designs.[1][2][3] Proper preparation of stock solutions is critical to ensure

accurate dosing, bioavailability, and experimental reproducibility. These application notes

provide detailed protocols for the preparation and administration of creatine citrate solutions

for in vivo studies, a summary of relevant quantitative data, and an overview of the key

signaling pathways involved.

Quantitative Data Summary
The following tables summarize key quantitative data related to the properties and

administration of creatine and its forms.

Table 1: Solubility of Creatine Forms in Water at 20°C
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Creatine Form Solubility (g/L)
Resulting pH of
Saturated Solution

Reference

Creatine Monohydrate 14 g/L ~7.0 [2]

Tri-creatine Citrate 29 g/L ~3.2 [1][2]

Creatine Pyruvate 54 g/L ~2.6 [1][2]

Note: The enhanced solubility of creatine salts is attributed to the lowering of the solution's pH.

[1][2]

Table 2: Stability of Creatine in Aqueous Solutions
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pH of Solution
Degradation at
25°C after 3 Days

Key
Considerations

Reference

6.5 - 7.5 Relatively stable
Neutral pH offers

better stability.
[4][5]

5.5 ~4%

Acidic conditions

increase the rate of

degradation to

creatinine.

[4][5]

4.5 ~12%

Solutions should be

prepared fresh

whenever possible.

[4][5]

3.5 ~21%

Tri-creatine citrate

creates an acidic

solution (pH ~3.2),

increasing

degradation risk over

time.

[2][4][5]

Storage Temp. Effect on Stability --- ---

Room Temperature

Significant

degradation observed

over days/weeks.[6][7]

[8]

--- [6][7][8]

Refrigerated (4°C)

Slows degradation,

but does not eliminate

it.[6][7][8] Can lead to

crystallization.[6][7][8]

--- [6][7][8]

Note: Due to the inherent instability of creatine in acidic solutions, it is strongly recommended

to prepare creatine citrate solutions fresh daily for in vivo studies.[4][5] Storing tri-creatine
citrate powder at 40°C for 28 days can also lead to the formation of creatinine.[1][5]

Table 3: Example Dosage and Administration Parameters for Rodent In Vivo Studies
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Parameter Value/Range Species/Strain Method Reference

Dosage
0.3 g/kg/day (300

mg/kg/day)

Charles River

Mice

Diluted in

drinking water

Administration

Volume

5 - 10 mL/kg

(max

recommended)

Mice & Rats Oral Gavage [9]

Frequency Daily Mice & Rats Oral Gavage

Vehicle
Water, 0.5%

Methyl Cellulose
Mice Oral Gavage [10][11]

Experimental Protocols
Protocol 1: Preparation of Creatine Citrate Stock
Solution for Oral Gavage
This protocol describes the preparation of a creatine citrate solution for a single day of dosing.

It is critical to prepare this solution fresh each day immediately before administration due to

stability concerns.

Materials:

Creatine Citrate powder (ensure purity specifications are appropriate for in vivo use)

Sterile vehicle (e.g., sterile distilled water, 0.9% saline, or 0.5% methylcellulose)

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Optional: 0.22 µm syringe filter for sterilization
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Procedure:

Dose Calculation:

Determine the desired dose in mg/kg (e.g., 300 mg/kg).

Determine the administration volume in mL/kg (e.g., 10 mL/kg).

Calculate the required concentration (mg/mL):

Concentration (mg/mL) = Dose (mg/kg) / Administration Volume (mL/kg)

Example: For a 300 mg/kg dose in 10 mL/kg, the concentration is 300 / 10 = 30 mg/mL.

Total Volume Calculation:

Weigh each animal to be dosed.

Calculate the total volume of solution needed for the entire cohort for one day.

Volume per animal (mL) = Animal Weight (kg) x Administration Volume (mL/kg)

Prepare a slight excess (e.g., 10-20%) to account for transfer losses.

Weighing Creatine Citrate:

Calculate the total mass of creatine citrate required:

Mass (mg) = Total Volume (mL) x Concentration (mg/mL)

Accurately weigh the calculated amount of creatine citrate powder using an analytical

balance.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add the required volume of the sterile vehicle to the tube.
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Cap the tube tightly and vortex vigorously until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no suspended

particles.

Note: Given the solubility of tri-creatine citrate is ~29 mg/mL (29 g/L) at 20°C, the

example concentration of 30 mg/mL may require gentle warming (to ~37°C) or sonication

to fully dissolve.[1][2] If warming is used, allow the solution to return to room temperature

before administration.

Sterilization (Optional but Recommended):

If the vehicle was not pre-sterilized or if sterility is paramount, filter the final solution

through a 0.22 µm syringe filter into a new sterile tube. This is particularly important for

studies involving immunocompromised animals.

Administration:

Use the freshly prepared solution immediately. Do not store for later use. Discard any

unused solution at the end of the day.

Protocol 2: Administration of Creatine Citrate Solution
via Oral Gavage in Mice
Oral gavage is a precise method for delivering a specific dose. This procedure should only be

performed by trained personnel to minimize animal stress and prevent injury.

Materials:

Freshly prepared Creatine Citrate solution

Appropriately sized syringes (e.g., 1 mL)

Appropriately sized gavage needles (e.g., 18-20 gauge, 1-1.5 inches long with a rounded tip

for adult mice).[9]

Animal scale

70% ethanol for disinfection
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Procedure:

Animal Preparation:

Acclimatize mice to handling for several days prior to the first gavage session to reduce

stress.[10]

Weigh the mouse immediately before dosing to calculate the exact volume to be

administered.

Syringe Preparation:

Draw the calculated volume of the creatine citrate solution into the syringe. Ensure there

are no air bubbles.

Securely attach the gavage needle to the syringe.

Animal Restraint:

Gently but firmly restrain the mouse by scruffing the loose skin on its neck and back. This

immobilizes the head and aligns the esophagus and pharynx for easier passage of the

needle.[9][10] The mouse should be held in a vertical position.

Gavage Needle Insertion:

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars).[10]

Advance the needle along the roof of the mouth toward the esophagus. The needle should

pass smoothly without resistance.[10] The animal may exhibit a swallowing reflex.

CRITICAL: If any resistance is met, or if the animal begins to struggle excessively,

withdraw the needle immediately and re-attempt. Forcing the needle can cause perforation

of the esophagus or accidental entry into the trachea.

Administration:
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Once the needle is correctly positioned in the stomach (pre-measured to the last rib),

slowly and steadily depress the syringe plunger to administer the solution.[12] A steady

pace helps prevent regurgitation.[10]

Post-Procedure Monitoring:

After administration, gently remove the gavage needle following the same path of

insertion.

Return the mouse to its home cage.

Monitor the animal for at least 10-15 minutes for any signs of immediate distress, such as

difficulty breathing, cyanosis, or leakage of the solution from the mouth or nose.[10][12]

Continue to monitor the animals periodically over the next 24 hours.

Visualizations
Experimental Workflow
The following diagram illustrates the logical workflow for preparing and administering creatine
citrate solutions in a typical daily in vivo experiment.
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Workflow for daily preparation and administration of creatine citrate.
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Signaling Pathway
Creatine supplementation can influence key anabolic signaling pathways in skeletal muscle,

primarily through the Akt/mTOR pathway, which is a crucial regulator of muscle protein

synthesis and hypertrophy.[13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

9. iacuc.wsu.edu [iacuc.wsu.edu]

10. benchchem.com [benchchem.com]

11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

12. animalcare.ubc.ca [animalcare.ubc.ca]

13. journals.physiology.org [journals.physiology.org]

14. sportsmedoa.com [sportsmedoa.com]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Preparation of Creatine Citrate Stock
Solutions for In Vivo Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069006#preparing-creatine-citrate-stock-solutions-
for-in-vivo-studies]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b069006?utm_src=pdf-body-img
https://www.benchchem.com/product/b069006?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8912867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3080578/
https://www.mdpi.com/2072-6643/17/1/95
https://pmc.ncbi.nlm.nih.gov/articles/PMC5469049/
https://www.mdpi.com/2072-6643/14/5/1035
https://www.researchgate.net/publication/10614870_Evaluation_of_the_stability_of_creatine_in_solution_prepared_from_effervescent_creatine_formulations
https://pubmed.ncbi.nlm.nih.gov/12916907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2750587/
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_10.pdf/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Oral_Gavage_Administration_of_Creatine_Monohydrate_in_Mice.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877306/
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2009a%20-%20Oral%20Dosing%20%28Gavage%29%20in%20Adult%20Mice%20April%202021%20Final.pdf
https://journals.physiology.org/doi/full/10.1152/ajpcell.00447.2021
https://www.sportsmedoa.com/journals/jsmt/jsmt-aid1068.php
https://www.researchgate.net/publication/371768800_Creatine_Supplementation_and_AktmTOR_Pathway_Unraveling_the_Connection_for_Optimal_Muscle_Performance
https://www.benchchem.com/product/b069006#preparing-creatine-citrate-stock-solutions-for-in-vivo-studies
https://www.benchchem.com/product/b069006#preparing-creatine-citrate-stock-solutions-for-in-vivo-studies
https://www.benchchem.com/product/b069006#preparing-creatine-citrate-stock-solutions-for-in-vivo-studies
https://www.benchchem.com/product/b069006#preparing-creatine-citrate-stock-solutions-for-in-vivo-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b069006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

